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Compound of Interest

Compound Name: 4-bromo-1-ethyl-1H-pyrazole

Cat. No.: B1280220

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Bromo-1-ethyl-1H-pyrazole is a heterocyclic organic compound utilized as a
building block in the synthesis of various pharmaceutical and agrochemical agents. Its
molecular structure, featuring a pyrazole ring substituted with a bromine atom and an ethyl
group, offers versatile reactivity for the development of novel molecules. This guide provides a
comprehensive overview of the safety and handling procedures necessary for the responsible
use of this compound in a laboratory setting.

Hazard Identification and Classification

4-Bromo-1-ethyl-1H-pyrazole is classified as a hazardous substance. The primary hazards
associated with this chemical are skin and eye irritation. Inhalation of vapors or dust may also
cause respiratory tract irritation.

Table 1: GHS Classification

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — Single exposure
. s Category 3
(Respiratory tract irritation)
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Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P405: Store locked up.
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» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-bromo-1-ethyl-1H-pyrazole is
provided below.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula CsH7BrN2

Molecular Weight 175.03 g/mol

Appearance Not specified (likely a liquid or low-melting solid)
Boiling Point Not available

Melting Point Not available

Solubility Not available

Experimental Protocols: Safe Handling and Storage

Given the irritant nature of 4-bromo-1-ethyl-1H-pyrazole, strict adherence to safety protocols
is mandatory. The following are general procedures for handling irritant chemicals and should
be adapted to specific laboratory conditions.[1][2][3][4][5]

3.1. Engineering Controls

 All work with 4-bromo-1-ethyl-1H-pyrazole should be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.[2][4]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

3.2. Personal Protective Equipment (PPE)
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o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required.[2]

o Skin Protection: A flame-retardant lab coat, long pants, and closed-toe shoes must be worn.

[2]

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves for
any signs of degradation or punctures before use.

3.3. General Handling Procedures

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe vapors or dust.

Weigh or transfer the chemical in a fume hood.

Use the smallest amount of the chemical necessary for the experiment.

Wash hands thoroughly after handling.

3.4. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

e The container should be clearly labeled with the chemical name and all relevant hazard
warnings.

First-Aid Measures
In the event of exposure, immediate action is crucial.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon
monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment (see Section 3.2). Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent the chemical from entering drains or waterways.

e Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., vermiculite,
sand, or earth) and place in a suitable container for disposal. For large spills, dike the area to
contain the spill and contact emergency services.

Toxicological and Ecological Information

Toxicological Information:
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o No specific quantitative toxicological data (e.g., LD50, LC50) for 4-bromo-1-ethyl-1H-
pyrazole is readily available in the public domain. The primary known health effects are
irritation to the skin, eyes, and respiratory system.

Ecological Information:

e There is no specific data available on the environmental fate and ecotoxicity of 4-bromo-1-
ethyl-1H-pyrazole. As a general precaution, releases to the environment should be avoided.
Brominated organic compounds can be persistent in the environment and may have harmful
effects on aquatic life. The disposal of such compounds should be handled with care to
prevent environmental contamination.

Disposal Considerations
» Dispose of waste in accordance with all applicable federal, state, and local regulations.

e This compound and its containers should be treated as hazardous waste.

e Do not dispose of down the drain or in the regular trash. Contact your institution's
environmental health and safety department for specific disposal guidance.
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Caption: Workflow for Hazard Mitigation of 4-bromo-1-ethyl-1H-pyrazole.

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety
data sheet (SDS) or professional safety training. All laboratory personnel should be thoroughly
trained on the specific hazards and handling procedures for any chemical they work with.
Always consult the most up-to-date SDS for 4-bromo-1-ethyl-1H-pyrazole from the supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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